Cas no 854025-87-9 (2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide)

• Product Name: 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide
• CAS No: 854025-87-9
• MF: C₁₆H₁₉ClN₆OS
• MW: 378.879659891129
• CID: 5455282
• PubChem ID: 4793113
• Update Time: 2025-07-22

2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z19422173
• EN300-26687362
• 854025-87-9
• SR-01000070453-1
• SR-01000070453
• 2-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide
• AKOS007956053
• 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(2-cyano-3-methylbutan-2-yl)propanamide
• 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide

• Inchi： 1S/C16H19ClN6OS/c1-10(2)16(4,9-18)19-14(24)11(3)25-15-20-21-22-23(15)13-7-5-12(17)6-8-13/h5-8,10-11H,1-4H3,(H,19,24)
• InChI Key： SBBVUGZAOPZEJK-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)C(SC1N(C2=CC=C(Cl)C=C2)N=NN=1)C

Computed Properties

• Exact Mass: 378.1029581g/mol
• Monoisotopic Mass: 378.1029581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.24±0.46(Predicted)

Additional information on 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide

Introduction to 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide (CAS No. 854025-87-9)

2-[[1-(4-Chlorophenyl-1H-tetrazol-5-yl)thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide

is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 854025-87-9, belongs to a class of molecules that incorporate heterocyclic structures, specifically tetrazole, which is known for its versatility in drug design. The presence of functional groups such as the cyano group and the chlorophenyl moiety further enhances its chemical reactivity and potential therapeutic applications.

The compound's structure is characterized by a thioether linkage between the tetrazole ring and a propanamide moiety. This particular arrangement of atoms suggests that the molecule may exhibit both hydrophobic and hydrophilic properties, making it a promising candidate for various biological interactions. The tetrazole ring, in particular, is a well-documented pharmacophore that has been incorporated into numerous drugs due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of novel tetrazole-based compounds for their potential applications in treating neurological disorders, infectious diseases, and cancer. The 4-chlorophenyl group in this compound adds an additional layer of complexity, as chlorophenyl derivatives are known to influence metabolic pathways and can serve as key intermediates in the synthesis of more complex molecules. The cyano group at the N-position of the propanamide provides a site for further chemical modification, allowing for the creation of derivatives with tailored biological activities.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The thioether linkage between the tetrazole ring and the propanamide moiety can be selectively modified through various chemical reactions, such as nucleophilic substitution or condensation reactions. These modifications can lead to the development of new drugs with enhanced efficacy or reduced side effects compared to existing therapies.

The pharmacological profile of 2-[[1-(4-Chlorophenyl-1H-tetrazol-5-yl)thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide has not yet been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, tetrazole derivatives have been shown to interact with bacterial enzymes responsible for DNA replication or metabolic processes, making them attractive candidates for antibiotic development. Additionally, the presence of the cyano group may contribute to its ability to modulate inflammatory responses or neurotransmitter activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the chlorophenyl group can be achieved through Friedel-Crafts acylation or other electrophilic aromatic substitution reactions. The final step involves coupling the thioether linkage with the propanamide moiety using reagents such as carbodiimides or thioesters.

In conclusion, 2-[[1-(4-Chlorophenyl-1H-tetrazol-5-yl)thio]-N-(1-cyano-1,2-dimethylpropyl)propanamide (CAS No. 854025-87-9) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for tetrazole-based compounds, this molecule is likely to play an important role in the development of next-generation therapeutics.